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Introduction: Oligomycin is a macrolide antibiotic produced by Streptomyces species that
serves as a powerful tool in metabolic research.[1] It is a potent and specific inhibitor of the F-
type ATP synthase (Complex V) located in the inner mitochondrial membrane.[2][3] By blocking
this enzyme, oligomycin effectively shuts down ATP production via oxidative phosphorylation
(OXPHOS).[4][5] This forces cells to upregulate glycolysis to meet their energy demands,
providing a method to measure a cell's maximum glycolytic capacity. These application notes
provide a comprehensive guide to using oligomycin for studying glycolysis, complete with
detailed protocols, data interpretation, and visualizations.

Mechanism of Action

Oligomycin inhibits ATP synthase by binding to the Fo portion of the complex, which functions
as a proton channel.[1][4] This binding physically obstructs the flow of protons back into the
mitochondrial matrix, a process essential for driving the synthesis of ATP from ADP and
inorganic phosphate.[2][6] The immediate consequences of this inhibition are:

e Ahalt in mitochondrial ATP synthesis.[3]

e A buildup of the proton gradient across the inner mitochondrial membrane, which in turn
inhibits the electron transport chain (ETC).[4]
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e A compensatory increase in the rate of glycolysis to generate ATP, known as the Pasteur
effect.[7]

e An increase in the production and extrusion of lactate, leading to the acidification of the
extracellular medium.[5][8]

This metabolic shift is the principle behind using oligomycin to probe the glycolytic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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